Journal Name:Progress in Natural Science: Materials International
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Novel image processing method inspired by wavelet transform
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-03-11 , DOI: 10.1016/j.micron.2023.103442
I developed a novel image processing method inspired by wavelet transform that uses a concentric mother wavelet. This method can be used for noise filtering, feature extraction, image enhancement, and other applications and is effective for images with low spatial frequencies. When filtering small-sized images, setting masks for Fourier filtering is often difficult; however, the proposed method does not require mask setting, thus facilitating filtering. In practice, many concentric mother wavelets of different frequencies are prepared in advance, and the cross-correlation between the input image and prepared wavelets is calculated. Reconstruction or image processing can be easily performed by combining the obtained results for each frequency. I believe that the present method can aid image processing related to material analysis.
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An optimized protocol for the preparation of blood immune cells for transmission electron microscopy
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.micron.2023.103517
Transmission electron microscopy (TEM) is a powerful technique that enables visualization of structural details inside cells. Prior to TEM imaging, biological samples must undergo several preparation steps that are optimized according to the sample type. Currently, there are limited protocols for the preparation of blood samples for TEM imaging. Here, we provide a detailed step-by-step method for preparing blood samples for TEM imaging. This protocol enables a robust visualization of the ultrastructures of blood immune cells. In addition, we describe the typical cellular features that can be used to distinguish between different immune cells in the blood, such as neutrophils, eosinophils, monocytes, and lymphocytes. This protocol is useful for studying ultrastructural changes in blood immune cells under various physiological and disease conditions.
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A novel method for measuring the charging kinetics of dielectrics under electron irradiation in SEM
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.micron.2023.103516
A novel method is proposed to measure the charging potential of dielectric targets under medium energy electron irradiation in a scanning electron microscope. The method is based on the measurement of backscattered electron signals by standard semiconductor or scintillation detectors. The signal is pre-calibrated by grey scale levels on the SEM screen. The detector signal is made up with backscattered and secondary electrons which are accelerated in the electric field created above the dielectric surface under irradiation.
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On the nano–treating effect of Al2O3 on the eutectic Si in Al–Si alloy
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-03-07 , DOI: 10.1016/j.micron.2023.103443
An Al–15 Al2O3 alloy was added into Al–12Si melt to investigate the nano–treating effect of Al2O3 nanoparticles on eutectic Si crystals. It was found that Al2O3 clusters may be partly swallowed by eutectic Si or distribute surrounding them. As a result, the flake–like eutectic Si in Al–12Si alloy can transform to granular or worm–like morphologies, attributing to the influence of Al2O3 nanoparticles on the growth behavior of eutectic Si crystals. The orientation relationship between Si and Al2O3 was identified, and the possible modifying mechanisms were discussed.
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Examination of embolisms in maple and birch saplings utilising microCT
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-03-01 , DOI: 10.1016/j.micron.2023.103438
We demonstrate the application of synchrotron x-ray microtomography (microCT) to non-invasively examine the internal structure of a maple and birch sapling. We show that, through the use of standard image analysis techniques, embolised vessels can be extracted from reconstructed slices of the stem. By combining these thresholded images with connectivity analysis, we map out the embolisms within the sapling in three dimensions and evaluate the size distribution, showing that large embolisms over 0.005 mm3 in volume compose the majority of the saplings’ total embolised volume. Finally we evaluate the radial distribution of embolisms, showing that in maple fewer embolisms are present towards the cambium, while birch has a more uniform distribution.
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Deep learning-based classification of microalgae using light and scanning electron microscopy images
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.micron.2023.103506
Microalgae possess diverse applications, such as food production, animal feed, cosmetics, plastics manufacturing, and renewable energy sources. However, uncontrolled proliferation, known as algal bloom, can detrimentally impact ecosystems. Therefore, the accurate detection, monitoring, identification, and tracking of algae are imperative, albeit demanding considerable time, effort, and expertise, as well as financial resources. Deep learning, employing image pattern recognition, emerges as a practical and promising approach for rapid and precise microalgae cell counting and identification. In this study, we processed light microscopy (LM) and scanning electron microscopy (SEM) images of two Cyanobacteria species and three Chlorophyta species to classify them, utilizing state-of-the-art Convolutional Neural Network (CNN) models, including VGG16, MobileNet V2, Xception, NasnetMobile, and EfficientNetV2. In contrast to prior deep learning based identification studies limited to LM images, we, for the first time, incorporated SEM images of microalgae in our analysis. Both LM and SEM microalgae images achieved an exceptional classification accuracy of 99%, representing the highest accuracy attained by the VGG16 and EfficientNetV2 models to date. While NasnetMobile exhibited the lowest accuracy of 87% with SEM images, the remaining models achieved classification accuracies surpassing 93%. Notably, the VGG16 and EfficientNetV2 models achieved the highest accuracy of 99%. Intriguingly, our findings indicate that algal identification using optical microscopes, which are more cost-effective, outperformed electron microscopy techniques.
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Optically active organic and inorganic nanomaterials for biological imaging applications: A review
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-05-24 , DOI: 10.1016/j.micron.2023.103486
Recent advancements in the field of nanotechnology have enabled targeted delivery of drug agents in vivo with minimal side effects. The use of nanoparticles for bio˗imaging has revolutionized the field of nanomedicine by enabling non-invasive targeting and selective delivery of active drug moieties in vivo. Various inorganic nanomaterials like mesoporous silica nanoparticles, gold nanoparticles, magnetite nanoparticles graphene˗based nanomaterials etc., have been created for multimodal therapies with varied multi˗imaging modalities. These nanomaterials enable us to overcome the disadvantages of conventional imaging contrast agents (organic dyes) such as lack of stability in vitro and in vivo, high reactivity, low˗quantum yield and poor photo stability. Inorganic nanomaterials can be easily fabricated, functionalised and modified as per requirements. Recently, advancements in synthesis techniques, such as the ability to generate molecules and construct supramolecular structures for specific functionalities, have boosted the usage of engineered nanomaterials. Their intrinsic physicochemical properties are unique and they possess excellent biocompatibility. Inorganic nanomaterial research has developed as the most actively booming research fields in biotechnology and biomedicine. Inorganic nanomaterials like gold nanoparticles, magnetic nanoparticles, mesoporous silica nanoparticles, graphene˗based nanomaterials and quantum dots have shown excellent use in bioimaging, targeted drug delivery and cancer therapies. Biocompatibility of nanomaterials is an important aspect for the evolution of nanomaterials in the bench to bedside transition. The conduction of thorough and meticulous study for safety and efficacy in well-designed clinical trials is absolutely necessary to determine the functional and structural relationship between the engineered nanomaterial and its toxicity. In this article an attempt is made to throw some light on the current scenario and developments made in the field of nanomaterials in bioimaging.
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Nectar guides and floral nectary in Lamium album L. subsp. album: structure and histochemistry in light, fluorescence, and electron microscopy
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-04-29 , DOI: 10.1016/j.micron.2023.103474
Lamium album is a native common plant growing in Eurasia. It is used in medicine and cosmetics and is highly valued in apiculture. The aim of the study was to investigate the structure of the floral nectary in three stages of flower development. Additionally, histochemical studies of the nectary and nectar guides present on the lower corolla lobe were carried out. No detailed analyses of nectary tissues in this species have been conducted to date. The present analyses were performed with the use of light, fluorescence, and scanning electron microscopy. The nectary gland in the flowers of Lamium album subsp. album formed an incomplete ring at the ovary base. The nectarostomata were arranged in clusters only in the adaxial epidermis of the anterior part of the nectary. During the secretory activity of the nectary (1st day of flowering), numerous small vacuoles and cells with large lobulate nuclei with surrounding plastid clusters were observed in the epidermis and glandular parenchyma cells. The vascular bundles contained xylem and phloem elements. Corolla wilting (3rd day of flowering) was accompanied by destructive changes in the nectary parenchyma, leading to the formation of empty spaces and appearance of cell remnants on the nectary surface. The histochemical analyses revealed the presence of starch and phenolic compounds as well as acidic and neutral lipids, which are characteristic of essential oils, in the nectary tissues. The nectar guides were composed of large yellow papillae containing phenolic compounds and acidic and neutral lipids, which were also present in glandular trichomes and abaxial parenchyma cells. The present study has demonstrated that the scent of Lamium album subsp. album flowers is produced with the involvement of essential oils contained in adaxial and abaxial epidermis cells, glandular trichomes, and nectary tissues.
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The sperm structure of the diving beetles Stictonectes optatus (Seidlitz, 1887) and Scarodytes halensis (Fabricius, 1787) (Dytiscidae, Hydroporinae) with evidence of a spermatostyle in the sperm conjugation.
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-01-05 , DOI: 10.1016/j.micron.2023.103412
The structure of the male genital organs and spermiogenesis of two diving beetles, Stictonectes optatus and Scarodytes halensis were studied for the first time. S. optatus shows unifollicular testes consisting of a long tubule apically forming a globular structure. The deferent duct epithelia show a secretory activity involved in the spermatostyle organization. They are connected with two very large accessory glands. Sc. halensis has a more common structure of the male genital apparatus with unifollicular cylindrical testes and very long deferent ducts. Sc. halensis accessory glands are smaller than those of S. optatus. The sperm structure in both species is characterized by a small acrosome, a flattened nucleus with a lateral extension containing a centriole from which a long flagellum originates. Both species exhibit sperm conjugation with long sperm bundles showing nuclei orderly arranged in sperm-heads stacks and free flagella. In addition, S. optatus has a thick layer of secretion surrounds these sperm-head stacks. Such a secretion is considered a spermatostyle. This finding represents the first record about the presence of this structure among Dytiscidae. In the flagellum, a typical axoneme with a 9 + 9 + 2 microtubular complex, and two mitochondrial derivatives are present in both species. Those of S. optatus have a peculiar shape with the apical side, in cross-section, displaying pointed corners. Two small accessory bodies are located between the axoneme and the two mitochondrial derivatives.
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Observation of in-plane oriented Guinier-Preston zones in Al-Cu
Progress in Natural Science: Materials International ( IF 0 ) Pub Date: 2023-07-07 , DOI: 10.1016/j.micron.2023.103504
Known for a long time, the first metastable precipitate which forms in Al-Cu alloys during natural ageing are the so-called Guinier-Preston zones (GPZ), platelets of Cu on {100} planes of only one atomic layer thickness. Only with the development of aberration corrected transmission electron microscopes (TEM), direct observation and imaging of these platelets was possible, but with the restriction, that only edge view was possible. Here we show that under appropriate conditions an observation in a plan-view is possible and allows further insight into the shape and arrangement of the GP-zones. Furthermore, this demonstrates that single atom detection of one Cu atom in a column of Al atoms is possible.
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